Tetra-n-butylammonium Phenyltrifluoroborate
Description
Synthesis Analysis
The synthesis of related compounds such as Tetrabutylammonium fluoride (TBAF) involves nucleophilic aromatic substitution of hexafluorobenzene with tetrabutylammonium cyanide . Another compound, Tetrabutylammonium tetrafluoroborate (TBATFB), can be synthesized by the reaction between a 30% aqueous solution of tetrafluoroboric acid and a 40% aqueous solution of tetrabutylamonium hydroxide .Scientific Research Applications
Phase-Transfer Catalysis
Tetra-alkylammonium salts, including Tetra-n-butylammonium Phenyltrifluoroborate, are well-known for their use in phase-transfer catalysis . This process involves the transfer of a reactant from one phase into another phase where reaction can occur.
Electrochemistry
These salts are often used as background electrolytes for non-aqueous electrochemistry . They can help increase the conductivity of the solution, allowing for more efficient electrochemical reactions.
Green Solvents
Tetra-n-butylammonium salts that form liquid adducts, also known as deep eutectic solvents, have potential as green solvents for industrial use . These solvents are environmentally friendly alternatives to traditional organic solvents.
Crystal Structure Analysis
The crystal structure of Tetra-n-butylammonium salts has been successfully elucidated using single-crystal X-ray diffraction . This information is crucial for understanding the physical and chemical properties of these salts.
Thermal Properties
The thermal parameters of the phase transitions and transport properties of Tetra-n-butylammonium salts have been investigated . These studies provide insights into the stability of these salts under various temperature conditions.
Ionic Conductivity
Tetra-n-butylammonium salts exhibit significant ionic conductivity . This property is particularly important in the field of solid-state ionics, which has applications in devices such as fuel cells and batteries.
properties
IUPAC Name |
tetrabutylazanium;trifluoro(phenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H36N.C6H5BF3/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-7(9,10)6-4-2-1-3-5-6/h5-16H2,1-4H3;1-5H/q+1;-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQRLCDKEHWULQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=CC=C1)(F)(F)F.CCCC[N+](CCCC)(CCCC)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H41BF3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00460721 |
Source
|
| Record name | Tetra-n-butylammonium Phenyltrifluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00460721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
387.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetra-n-butylammonium Phenyltrifluoroborate | |
CAS RN |
149477-41-8 |
Source
|
| Record name | Tetra-n-butylammonium Phenyltrifluoroborate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00460721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: What is the significance of the crystal structure of Tetra-n-butylammonium Phenyltrifluoroborate?
A1: The crystal structure reveals that Tetra-n-butylammonium Phenyltrifluoroborate exists as discrete ions in its solid state. This means the Tetra-n-butylammonium cations (C16H36N+) and Phenyltrifluoroborate anions (C6H5BF3−) are not covalently bonded but held together by ionic interactions. The abstract specifically states, "[T]here are no close contacts between anions and cations." [] This information is valuable for understanding the compound's properties in solid-state applications and can be a starting point for further research into its behavior in solution and potential applications.
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